Cas no 127969-05-5 (Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroxy-, labeled with tritium, (5Z,9a,11a,13E,15S)- (9CI))

• Product name: Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroxy-, labeled with tritium, (5Z,9a,11a,13E,15S)- (9CI)
• CAS No: 127969-05-5
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• CID: 103057
• PubChem ID: 6915745

Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroxy-, labeled with tritium, (5Z,9a,11a,13E,15S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroxy-, labeled with tritium, (5Z,9a,11a,13E,15S)- (9CI)
• [3H]-PROSTAGLANDIN H2
• 9ALPHA,11ALPHA-EPIDIOXY-15S-HYDROXY-PROSTA-5Z,13E-DIEN-1-OIC ACID, LABELED WITH TRITIUM
• 9Alpha,11alpha-epidioxy-15s-hydroxy-prosta-5z,13e-dien-1-oic acid,labeled with tritium
• 127969-05-5
• (Z)-7-[(1S,4R,5R,6R)-6-[(E,3S)-3-hydroxyoct-1-enyl]-2,3-dioxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid
• SCHEMBL2513563

• Inchi： InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18-14-19(17)25-24-18)10-7-4-5-8-11-20(22)23/h4,7,12-13,15-19,21H,2-3,5-6,8-11,14H2,1H3,(H,22,23)/b7-4+,13-12+/t15-,16+,17+,18+,19-/m0/s1
• InChI Key： YIBNHAJFJUQSRA-XSQQSRIVSA-N
• SMILES： CCCCC[C@H](O)/C=C/[C@@H]1[C@@H](C/C=C/CCCC(O)=O)[C@H]2C[C@@H]1OO2

Computed Properties

• Exact Mass: 352.22497412g/mol
• Monoisotopic Mass: 352.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų
• XLogP3: 3.8